![molecular formula C22H18ClNO3S B214395 1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one](/img/structure/B214395.png)
1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one
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Overview
Description
1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of indole derivatives and has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of 1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties. In animal studies, it has been shown to reduce inflammation and improve tissue damage.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its potential use as an anticancer agent. It has also shown promising results as an anti-inflammatory agent. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for the study of 1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential use as an anticancer agent and determine its efficacy in different types of cancer. Another direction is to study its potential as an anti-inflammatory agent and determine its efficacy in various inflammatory conditions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and optimize its use in lab experiments.
Synthesis Methods
The synthesis of 1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves a multi-step reaction. The starting material is 5-methylthiophene-2-carboxylic acid, which is then converted into the corresponding acid chloride. This acid chloride is then reacted with N-benzyl-2-aminoacetamide to form the intermediate product. The intermediate product is then treated with sodium hydroxide and chloroacetyl chloride to form the final product.
Scientific Research Applications
1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been studied for its potential use in various scientific research applications. It has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. It has also been studied for its potential use as an anti-inflammatory agent and has shown promising results in animal studies.
properties
Molecular Formula |
C22H18ClNO3S |
---|---|
Molecular Weight |
411.9 g/mol |
IUPAC Name |
1-benzyl-5-chloro-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]indol-2-one |
InChI |
InChI=1S/C22H18ClNO3S/c1-14-7-10-20(28-14)19(25)12-22(27)17-11-16(23)8-9-18(17)24(21(22)26)13-15-5-3-2-4-6-15/h2-11,27H,12-13H2,1H3 |
InChI Key |
IGYZTHSXFPGWKR-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(S1)C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)CC4=CC=CC=C4)O |
Canonical SMILES |
CC1=CC=C(S1)C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)CC4=CC=CC=C4)O |
Origin of Product |
United States |
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